Cas no 143000-15-1 (4H-1,3,2-Benzoxazaphosphorin-4-one,2,3-dihydro-3-methyl-2-phenyl-, 2-oxide)

• Product Name: 4H-1,3,2-Benzoxazaphosphorin-4-one,2,3-dihydro-3-methyl-2-phenyl-, 2-oxide
• CAS No: 143000-15-1
• MF: C₁₄H₁₂NO₃P
• MW: 273.223744392395
• CID: 161005
• PubChem ID: 3072534
• Update Time: 2025-04-19

4H-1,3,2-Benzoxazaphosphorin-4-one,2,3-dihydro-3-methyl-2-phenyl-, 2-oxide Chemical and Physical Properties

Names and Identifiers

• 4H-1,3,2-Benzoxazaphosphorin-4-one,2,3-dihydro-3-methyl-2-phenyl-, 2-oxide
• 3-methyl-2-oxo-2-phenyl-1,3,2λ⁵-benzoxazaphosphinin-4-one
• 3-methyl-2-phenyl-2,3-dihydro-4H-1,3,2-benzoxazaphosphinin-4-one 2-oxide
• 3-Methyl-2-phenyl-4H-1,3,2-benzoxazaphosphorin-4-one 2-oxide
• 3-Methyl-2-phenyl-2,3-dihydro-4H-1,3,2lambda~5~-benzoxazaphosphinine-2,4-dione
• 8-methyl-9-oxo-9-phenyl-10-oxa-8-aza-9$l^{5}-phosphabicyclo[4.4.0]deca -1,3,5-trien-7-one
• 3-methyl-2-oxo-2-phenyl-1,3,2lambda5-benzoxazaphosphinin-4-one
• 4H-1,3,2-Benzoxazaphosphorin-4-one, 2,3-dihydro-3-methyl-2-phenyl-, 2-oxide
• 143000-15-1
• DTXSID60931720

• Inchi： 1S/C14H12NO3P/c1-15-14(16)12-9-5-6-10-13(12)18-19(15,17)11-7-3-2-4-8-11/h2-10H,1H3
• InChI Key： QFDMPTPJWCCHIN-UHFFFAOYSA-N
• SMILES： P1(C2C=CC=CC=2)(N(C)C(C2C=CC=CC=2O1)=O)=O

Computed Properties

• Exact Mass: 273.05556
• Monoisotopic Mass: 273.05548024g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.2
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• PSA: 46.61

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives